Hexa-2,4-dienedial
Hexa-2,4-dienedial
(e, e)-2, 4-Hexadienedial, also known as (e, e)-muconaldehyde or hexa-2, 4-dienedial, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms (e, e)-2, 4-Hexadienedial exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (e, e)-2, 4-hexadienedial is primarily located in the cytoplasm. Outside of the human body, (e, e)-2, 4-hexadienedial can be found in cereals and cereal products. This makes (e, e)-2, 4-hexadienedial a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
18409-46-6
VCID:
VC21056954
InChI:
InChI=1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1+,4-2+
SMILES:
C(=CC=O)C=CC=O
Molecular Formula:
C6H6O2
Molecular Weight:
110.11 g/mol
Hexa-2,4-dienedial
CAS No.: 18409-46-6
Cat. No.: VC21056954
Molecular Formula: C6H6O2
Molecular Weight: 110.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (e, e)-2, 4-Hexadienedial, also known as (e, e)-muconaldehyde or hexa-2, 4-dienedial, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms (e, e)-2, 4-Hexadienedial exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (e, e)-2, 4-hexadienedial is primarily located in the cytoplasm. Outside of the human body, (e, e)-2, 4-hexadienedial can be found in cereals and cereal products. This makes (e, e)-2, 4-hexadienedial a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 18409-46-6 |
| Molecular Formula | C6H6O2 |
| Molecular Weight | 110.11 g/mol |
| IUPAC Name | (2E,4E)-hexa-2,4-dienedial |
| Standard InChI | InChI=1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1+,4-2+ |
| Standard InChI Key | NDCAAPXLWRAESY-ZPUQHVIOSA-N |
| Isomeric SMILES | C(=C/C=O)\C=C/C=O |
| SMILES | C(=CC=O)C=CC=O |
| Canonical SMILES | C(=CC=O)C=CC=O |
| Melting Point | 120.5-121°C |
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